Cas no 1593946-28-1 (3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione
• CAS No: 1593946-28-1
• MF: C₇H₁₃IO₃S
• MW: 304.145793676376
• CID: 5692199
• PubChem ID: 121599980
• Update Time: 2025-08-02

3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1593946-28-1
• EN300-1133176
• 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione
• 3-Iodo-4-propoxytetrahydrothiophene 1,1-dioxide
• AKOS026734255
• Thiophene, tetrahydro-3-iodo-4-propoxy-, 1,1-dioxide

• Inchi： 1S/C7H13IO3S/c1-2-3-11-7-5-12(9,10)4-6(7)8/h6-7H,2-5H2,1H3
• InChI Key： ANEPCRUPSSQPJK-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCCC)(=O)=O

Computed Properties

• Exact Mass: 303.96301g/mol
• Monoisotopic Mass: 303.96301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 403.0±45.0 °C(Predicted)

Additional information on 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione

3-Iodo-4-Propoxy-1λ⁶-Thiolane-1,1-Dione: A Novel Compound with Promising Applications in Medicinal Chemistry

3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione (CAS No. 1593946-28-1) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thiolane class, a group of sulfur-containing heterocycles that exhibit a wide range of biological activities. The presence of the iodo and propoxy substituents imparts unique chemical and biological properties, making it a valuable candidate for further research and development.

The structure of 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione is characterized by a six-membered thiolane ring with a sulfur atom in the 1λ⁶ oxidation state. The iodo substituent at the 3-position and the propoxy group at the 4-position contribute to its distinct reactivity and stability. These functional groups can influence the compound's solubility, lipophilicity, and interactions with biological targets, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione in various therapeutic areas. One notable application is its use as an antiviral agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes or pathways.

In addition to its antiviral properties, 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione has shown promise as an anticancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action is thought to involve the modulation of signaling pathways involved in cell survival and proliferation. These findings suggest that 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's lipophilicity and solubility have been optimized through careful structural modifications, enhancing its bioavailability and reducing potential side effects.

To further explore the therapeutic potential of 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse effects. Preliminary results from phase I trials have been promising, with no significant safety concerns reported.

In conclusion, 3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione (CAS No. 1593946-28-1) is a promising compound with diverse applications in medicinal chemistry. Its unique structure and functional groups make it a valuable candidate for further research and development in areas such as antiviral therapy and cancer treatment. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of novel therapeutic agents.